Cas no 101885-12-5 (Octyl 4-cyclohexylbutanoate)
Octyl 4-cyclohexylbutanoate structure
Product Name:Octyl 4-cyclohexylbutanoate
CAS No:101885-12-5
MF:C18H34O2
MW:282.461366176605
CID:1131316
PubChem ID:71332681
Update Time:2025-04-20
Octyl 4-cyclohexylbutanoate Chemical and Physical Properties
Names and Identifiers
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- Octyl 4-cyclohexylbutanoate
- 101885-12-5
- Cyclohexanebutanoic acid, octyl ester
- DTXSID50761078
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- Inchi: 1S/C18H34O2/c1-2-3-4-5-6-10-16-20-18(19)15-11-14-17-12-8-7-9-13-17/h17H,2-16H2,1H3
- InChI Key: UBHXDGZYWCEJJY-UHFFFAOYSA-N
- SMILES: O(CCCCCCCC)C(CCCC1CCCCC1)=O
Computed Properties
- Exact Mass: 282.25602
- Monoisotopic Mass: 282.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Octyl 4-cyclohexylbutanoate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
101885-12-5 (Octyl 4-cyclohexylbutanoate) Related Products
- 109-19-3(Butyl 3-methylbutanoate)
- 106-27-4(Isopentyl butyrate)
- 1341-38-4(6-Methylheptyl palmitate)
- 5870-68-8(Ethyl 3-Methylvalerate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 14352-61-5(Methylcyclohexaneacetate)
- 557-00-6(propyl isovalerate)
- 659-70-1(Isopentyl 3-methylbutanoate)
- 2035-99-6(Isopentyl octanoate)
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